Cas no 2247616-84-6 (Potassium 5-tert-butyl-1,3,4-oxadiazole-2-carboxylate)

• Product Name: Potassium 5-tert-butyl-1,3,4-oxadiazole-2-carboxylate
• CAS No: 2247616-84-6
• MF: C₇H₉KN₂O₃
• MW: 208.256262540817
• MDL: MFCD34185995
• CID: 5620141
• PubChem ID: 135355952
• Update Time: 2025-11-01

Potassium 5-tert-butyl-1,3,4-oxadiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28311085
• Z5094273961
• SCHEMBL20532960
• 2247616-84-6
• potassium 5-tert-butyl-1,3,4-oxadiazole-2-carboxylate
• 5-(tert-Butyl)-1,3,4-oxadiazole-2-carboxylic acid, potassium salt
• Potassium 5-tert-butyl-1,3,4-oxadiazole-2-carboxylate

• MDL： MFCD34185995
• Inchi： 1S/C7H10N2O3.K/c1-7(2,3)6-9-8-4(12-6)5(10)11;/h1-3H3,(H,10,11);/q;+1/p-1
• InChI Key： PEBNVISHTWMUMV-UHFFFAOYSA-M
• SMILES： [K+].O1C(C(=O)[O-])=NN=C1C(C)(C)C

Computed Properties

• Exact Mass: 208.02502364g/mol
• Monoisotopic Mass: 208.02502364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79Ų

Additional information on Potassium 5-tert-butyl-1,3,4-oxadiazole-2-carboxylate

Introduction to Potassium 5-tert-butyl-1,3,4-oxadiazole-2-carboxylate (CAS No. 2247616-84-6)

Potassium 5-tert-butyl-1,3,4-oxadiazole-2-carboxylate, identified by its CAS number 2247616-84-6, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the oxadiazole class, a heterocyclic structure known for its diverse biological activities and potential applications in medicinal chemistry. The presence of a potassium salt form enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry and drug formulation.

The< strong>5-tert-butyl substituent in the molecular structure of this compound plays a crucial role in modulating its pharmacological properties. The tert-butyl group, a branched alkyl group, contributes to the steric hindrance around the oxadiazole ring, which can influence binding affinity and metabolic stability. This feature makes Potassium 5-tert-butyl-1,3,4-oxadiazole-2-carboxylate a promising candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been growing interest in oxadiazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential as antimicrobial agents, anti-inflammatory drugs, and even as components in anticancer therapies. The< strong>1,3,4-oxadiazole core structure is particularly noteworthy for its ability to interact with various biological targets, including enzymes and receptors involved in disease pathways.

One of the most compelling aspects of Potassium 5-tert-butyl-1,3,4-oxadiazole-2-carboxylate is its versatility in synthetic applications. The carboxylate group provides a reactive site for further functionalization, allowing chemists to tailor the molecule for specific biological purposes. This adaptability has made it a valuable building block in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop new derivatives with enhanced efficacy and reduced side effects.

The pharmaceutical industry has been particularly keen on exploring oxadiazole-based compounds due to their favorable pharmacokinetic properties. Studies have shown that these molecules can exhibit good oral bioavailability and prolonged half-life, which are critical factors for drug development. Potassium 5-tert-butyl-1,3,4-oxadiazole-2-carboxylate has been tested in various preclinical models to evaluate its potential as an anti-inflammatory agent. Preliminary results suggest that it may inhibit key inflammatory pathways by modulating cytokine production and reducing oxidative stress.

Moreover, the< strong>Potassium salt form of this compound offers additional advantages in terms of stability and solubility. Potassium salts are often preferred in pharmaceutical formulations due to their compatibility with biological systems and ease of administration. This makes Potassium 5-tert-butyl-1,3,4-oxadiazole-2-carboxylate an attractive candidate for further clinical development.

In conclusion, Potassium 5-tert-butyl-1,3,4-oxadiazole-2-carboxylate (CAS No. 2247616-84-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for developing new therapeutic agents. As research continues to uncover new applications for oxadiazole derivatives, this compound is poised to play a crucial role in the next generation of drug discovery and development.